
Structure and Stability of 3-Iodo-4-hydroxy-5-
methylbenzoic Acid

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
4-Hydroxy-3-iodo-5-methylbenzoic

acid

Cat. No.: B12320421

Get Quote

Executive Summary
3-Iodo-4-hydroxy-5-methylbenzoic acid (C₈H₇IO₃) is a tetrasubstituted benzene derivative

characterized by a sterically crowded phenolic hydroxyl group flanked by an iodine atom and a

methyl group.[1][2][3][4][5][6] While chemically stable under ambient conditions, it exhibits

specific reactivity profiles—notably photolytic deiodination and susceptibility to oxidative

coupling—that are critical for researchers in water quality control (DBP analysis) and synthetic

medicinal chemistry.[2]

Structural Characterization & Physicochemical
Properties
Molecular Geometry and Sterics
The molecule features a benzoic acid core with three contiguous substituents on the aromatic

ring.[1][2] This specific substitution pattern (3-I, 4-OH, 5-Me) creates a unique electronic and

steric environment:
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Ortho-Effect: The hydroxyl group at position 4 is "sandwiched" between the bulky iodine

atom (position 3) and the methyl group (position 5).[1][2] This steric crowding restricts the

rotation of the hydroxyl proton, potentially locking it into a specific conformation that favors

intramolecular hydrogen bonding with the iodine lone pairs.

Electronic Push-Pull:

Iodine (C-3): Exerts a strong inductive electron-withdrawing effect (-I), increasing the

acidity of the phenolic hydroxyl.[1][2]

Methyl (C-5): Exerts a weak inductive electron-donating effect (+I), slightly counteracting

the iodine, but the net effect remains increased acidity compared to the non-halogenated

precursor.

Key Physicochemical Parameters
Property Value / Characteristic Relevance

Molecular Formula C₈H₇IO₃ Exact Mass: ~277.94 Da

Molecular Weight 278.04 g/mol
Detectable by MS (m/z 277 [M-

H]⁻)

pKa (COOH) ~4.0 - 4.2 (Predicted)

Similar to benzoic acid; slightly

lowered by I-substitution.[1][2]

[3][7][8]

pKa (Phenolic OH) ~8.5 - 9.0 (Predicted)

More acidic than p-cresol (~10.

[1][2]3) due to ortho-iodine.[1]

[2]

Solubility
Low in water; High in MeOH,

DMSO

"Polar I-DBP" but requires

organic modifiers for

extraction.[1][2]

Appearance Off-white to pale yellow solid
Coloration often indicates trace

iodine liberation.[1][2]

Stability Profile
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Photostability (Critical Vulnerability)
Like most aryl iodides, this compound is photosensitive.[1][2] The Carbon-Iodine (C-I) bond is

the weakest bond in the molecule (~57 kcal/mol) and is susceptible to homolytic cleavage upon

exposure to UV-Vis light.[1][2]

Mechanism: UV absorption promotes an electron to a

antibonding orbital, leading to the formation of an aryl radical and an iodine radical (

).

Outcome: Sequential deiodination leads to 4-hydroxy-3-methylbenzoic acid.[1][2]

Protocol:All experimental handling must be performed under amber light or in foil-wrapped

vessels.

Thermal Stability
The compound is generally stable as a solid up to its melting point (>200°C).[1][2] However,

two degradation pathways exist at elevated temperatures:

Decarboxylation: Common for hydroxybenzoic acids, losing

to form the corresponding iodocresol (4-iodo-2-methylphenol).[1][2] This is accelerated in
acidic media.[1][2]

Iodine Migration: At very high temperatures (melt phase), iodine migration (scrambling) can

occur across the ring.[1][2]

Chemical Stability in Solution
Hydrolysis: The C-I bond is stable to hydrolysis under neutral pH.[1][2]

Oxidation: In the presence of strong oxidants (e.g., chlorine/chloramine in water treatment),

the phenolic ring can undergo further electrophilic substitution or ring cleavage, often

generating smaller iodinated byproducts like diiodoacetic acid.

Synthesis and Formation Pathways
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Laboratory Synthesis (Electrophilic Aromatic
Substitution)
The most reliable synthetic route involves the controlled iodination of 4-hydroxy-3-

methylbenzoic acid.[1][2]

Precursor: 4-hydroxy-3-methylbenzoic acid.[1][2][3]

Reagent: Iodine Monochloride (ICl) in Glacial Acetic Acid (AcOH).[1][2][9]

Mechanism: The hydroxyl group activates the ortho-position (C-5 is blocked by Methyl; C-3 is

open).[1][2] ICl provides the electrophilic iodonium ion (

).[1][2]

Step-by-Step Protocol:

Dissolve 4-hydroxy-3-methylbenzoic acid (1.0 eq) in glacial acetic acid.

Add Iodine Monochloride (1.05 eq) dropwise at room temperature.

Stir for 4–6 hours (monitor by TLC/HPLC).

Quench with aqueous Sodium Bisulfite (

) to remove unreacted iodine.[1][2]

Precipitate by adding cold water; filter and recrystallize from Ethanol/Water.[1][2]

Environmental Formation (Water Treatment)
In water treatment contexts, this compound forms when natural organic matter (NOM) or

specific phenolic precursors react with Hypoiodous Acid (

).[1][2]

is generated when chlorine disinfectants oxidize naturally occurring iodide (

).[1][2][8]
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The

rapidly iodinates phenolic rings, forming 3-iodo-4-hydroxy-5-methylbenzoic acid as a stable
intermediate before potential further breakdown.[1][2]

Visualization of Pathways
Diagram 1: Structural Dynamics & Degradation
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Caption: Synthesis from precursor and primary degradation pathways (Photolytic Deiodination

and Thermal Decarboxylation).

Analytical Methodologies
For detection and quantification, Liquid Chromatography coupled with Mass Spectrometry (LC-

MS/MS) is the gold standard, particularly for trace analysis in water or biological matrices.

LC-MS/MS Workflow
Ionization Mode: Electrospray Ionization (ESI) in Negative Mode (ESI-).[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-4-methylbenzoic-acid
https://bioinformatics.charite.de/mvoc/index.php?site=ergebnis&compound_id=135
https://www.benchchem.com/product/b12320421/docs?utm_src=pdf-body-img#structure-and-stability-of-3-iodo-4-hydroxy-5-methylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-4-methylbenzoic-acid
https://bioinformatics.charite.de/mvoc/index.php?site=ergebnis&compound_id=135
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12320421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Why? The carboxylic acid and phenol groups deprotonate easily (

).[1][2]

Precursor Ion: m/z ~276.9 (depending on exact mass tuning).[1][2]

Key Transitions (MRM):

Quantifier: 277

127 (

). The loss of iodine is the most abundant fragmentation.[2]

Qualifier: 277

233 (

).[1][2] Loss of carboxyl group.[1][2]

Diagram 2: Analytical Decision Tree
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Caption: Optimized workflow for trace analysis using SPE enrichment and ESI(-) MS/MS

targeting the Iodine fragment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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